Cas no 1020239-97-7 (1-Benzyl-5-phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Benzyl-5-phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1020239-97-7
• MF: C₁₇H₁₄N₂O₂
• MW: 278
• CID: 2111731
• Update Time: 2024-11-04

1-Benzyl-5-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-phenyl-1H-pyrazole-3-carboxylic acid
• COR0001322
• 1-Benzyl-5-phenyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• CID 91871674
• 1-Benzyl-5-phenyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C17H14N2O2/c20-17(21)15-11-16(14-9-5-2-6-10-14)19(18-15)12-13-7-3-1-4-8-13/h1-11H,12H2,(H,20,21)
• InChI Key： QCDIRFYRRXSRBK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N(CC2C=CC=CC=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Topological Polar Surface Area: 55.1